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Compound of Interest

Compound Name: Nitrogen-17

Cat. No.: B1197461

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery and fundamental
properties of the Nitrogen-17 (*’N) isotope. The content herein is curated for researchers,
scientists, and professionals in drug development who require a detailed understanding of this
short-lived, neutron-rich nucleus. All quantitative data is presented in structured tables, and key
experimental and decay processes are visualized using the DOT language.

Discovery of Nitrogen-17

The first synthesis and identification of Nitrogen-17 were reported in 1949 by Luis W. Alvarez
at the University of California Radiation Laboratory.[1] This discovery was a significant
advancement in the study of light, exotic nuclei and provided early insights into the
phenomenon of delayed neutron emission.

Experimental Protocol

The production of Nitrogen-17 was achieved by bombarding a target with high-energy
deuterons. The specific details of the experimental setup are outlined below.

Target Preparation and Irradiation: An aqueous solution of ammonium fluoride (NH4F) served
as the target material. This choice provided a high concentration of Fluorine-19 (*°F) nuclei for
the desired nuclear reaction. The target was irradiated with a beam of 190 MeV deuterons
accelerated by the 184-inch cyclotron.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1197461?utm_src=pdf-interest
https://www.benchchem.com/product/b1197461?utm_src=pdf-body
https://www.benchchem.com/product/b1197461?utm_src=pdf-body
https://www.benchchem.com/product/b1197461?utm_src=pdf-body
https://www.chemlin.org/isotope/nitrogen-17
https://www.benchchem.com/product/b1197461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Nuclear Reaction: The primary nuclear reaction responsible for the production of Nitrogen-17
was the 1°F(d,a)!’N reaction.[1] In this reaction, a deuteron (d) projectile strikes a Fluorine-19
nucleus, leading to the emission of an alpha particle (o) and the formation of a Nitrogen-17
nucleus.

Detection and Identification: The identification of Nitrogen-17 was based on its unique
radioactive decay signature. It was observed to be a "delayed neutron emitter,” a process
where the nucleus first undergoes beta decay to an excited state of a daughter nucleus, which
then promptly emits a neutron.[1] The half-life of this decay was measured to be approximately
4.2 seconds. The experimental workflow involved transporting the irradiated target to a
detection setup to measure the emitted beta particles and neutrons.

Nuclear Properties of Nitrogen-17

Subsequent to its discovery, the properties of Nitrogen-17 have been the subject of numerous
experimental and theoretical investigations. A summary of its key nuclear characteristics is
presented in the following tables.

General and Radioactive Decay Praperties

Property Value

Symbol 17N

Atomic Number (2) 7

Neutron Number (N) 10

Atomic Mass 17.0084497 £+ 0.0000161 amu[2]
Mass Excess 7.871368 MeV[3]

Binding Energy 123.865 MeV|[2]

Spin and Parity (J*1T) 1/2-

Half-life 4.173 £ 0.004 s[2][3]

Beta Decay (™), Beta-Delayed Neutron

Primary Decay Modes o
Emission (B~n)[2]
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Decay Characteristics

Branching Ratio

Decay Mode Daughter Nuclide Q-value (MeV) (%)

0
B~ to 1’0 170 8.680 ~4.9
B~nto 10 160 4.536 ~95.1

Visualizing the Processes

To provide a clearer understanding of the experimental and decay pathways, the following
diagrams have been generated using the DOT language.

Experimental Workflow for the Discovery of Nitrogen-17
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Caption: Experimental workflow for the discovery of Nitrogen-17.

Decay Scheme of Nitrogen-17
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Caption: Simplified decay scheme of the Nitrogen-17 isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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